Cas no 51115-71-0 (Butanamide,N-ethyl-2,3-dimethyl-2-(1-methylethyl)-)

• Product Name: Butanamide,N-ethyl-2,3-dimethyl-2-(1-methylethyl)-
• CAS No: 51115-71-0
• MF: C₁₁H₂₃NO
• MW: 185.306423425674
• CID: 378334
• PubChem ID: 3016599
• Update Time: 2025-04-19

Butanamide,N-ethyl-2,3-dimethyl-2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Butanamide,N-ethyl-2,3-dimethyl-2-(1-methylethyl)-
• N-ethyl-2,3-dimethyl-2-propan-2-ylbutanamide
• N-ethyl-2-isopropyl-2,3-dimethylbutyramide
• N-ethyl-2,3-dimethyl-2-(1-methylethyl)butanamide
• EINECS 256-979-1
• 51115-71-0
• DTXSID80199128
• NS00032208
• SCHEMBL3240918

• Inchi： 1S/C11H23NO/c1-7-12-10(13)11(6,8(2)3)9(4)5/h8-9H,7H2,1-6H3,(H,12,13)
• InChI Key： MLGQKMLAQSNRSE-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C(C)C)C(C)C)NCC

Computed Properties

• Exact Mass: 185.17809
• Monoisotopic Mass: 185.177964
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.9
• Topological Polar Surface Area: 29.1

Experimental Properties

• Density: 0.854
• Boiling Point: 246.1°Cat760mmHg
• Flash Point: 142.4°C
• Refractive Index: 1.434
• PSA: 29.1